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Medmain Technical Support Center

Welcome to the Medmain Technical Support Center. This resource is designed to provide
researchers, scientists, and drug development professionals with comprehensive
troubleshooting guides and frequently asked questions to ensure a seamless experience with
our platform.

Frequently Asked Questions (FAQS)

Here are answers to some common questions about using the Medmain platform.
Q1: What are the recommended system requirements for accessing the Medmain platform?

Al: For optimal performance, we recommend using a computer with at least 4GB of RAM and
a modern web browser such as the latest versions of Google Chrome or Mozilla Firefox.
Internet Explorer and Microsoft Edge are not recommended. The platform is compatible with
both Windows and Mac operating systems.[1] A stable, high-speed internet connection is
crucial for uploading and viewing large whole-slide images.[2]
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Q2: Which whole-slide image file formats are compatible with the Medmain platform?

A2: Our platform supports a variety of common whole-slide image formats, including SVS
(Leica), NDPI (Hamamatsu Photonics), JPEG, and TIFF.[1] If you are using a different format,
please contact our support team to discuss potential conversion options.

Q3: How is data security and patient privacy managed on the Medmain cloud platform?

A3: We prioritize the security and privacy of your data. Our platform is built on Amazon Web
Services (AWS) for robust storage and utilizes AuthO for secure authentication. All data
transmission is encrypted, and we have measures in place to prevent unauthorized access and
monitor for any potential threats.[1]

Q4: Can | integrate the Medmain platform with my existing Laboratory Information System
(LIS) or Electronic Health Record (EHR)?

A4: Currently, you can easily link to cases on the Medmain platform from your electronic
medical records by including the URL.[1] We are actively working on deeper, system-level
integrations with major LIS and EHR providers. Please contact our sales team to discuss your
specific integration needs.

Q5: What are the key features of the Medmain Al analysis modules?

A5: Our Al models are developed using deep learning on extensive datasets of pathological
images.[3] These models can assist in tasks such as identifying and classifying epithelial
tumors in various tissues, including the stomach, colon, and breast, and detecting neoplastic
cells in cytology specimens.[4][5] The Al acts as a supportive tool to enhance the efficiency and
accuracy of pathological analysis.[6]

Troubleshooting Guides

This section provides step-by-step solutions to specific technical issues you may encounter
during your experiments.

Issue 1: Whole-Slide Image Upload Failure

Symptoms:
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e The image upload process fails to complete.
e You receive an error message such as "Upload Failed" or "Invalid File Format."

Possible Causes:

The image file format is not supported.

The file size is excessively large, leading to a timeout.

An unstable internet connection is interrupting the upload.

The file may be corrupted.

Resolution Steps:

Verify File Format: Ensure your whole-slide image is in a supported format (SVS, NDPI,
JPEG, or TIFF).[1]

e Check Internet Connection: A stable, high-speed connection is necessary for large file
uploads.[2] If your connection is unstable, try uploading at a different time or from a location
with a more reliable network.

o Compress File (if applicable): For very large TIFF or JPEG files, consider using a lossless
compression method before uploading.

o Check for File Corruption: Try opening the image file on your local machine with a
compatible viewer to ensure it is not corrupted.

o Contact Support: If the issue persists, please contact our technical support team and provide
the filename, format, and a description of the error message.

Issue 2: Slow Image Viewer Performance

Symptoms:
e Lag when panning or zooming in the image viewer.

» Images take a long time to load or appear pixelated.
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Possible Causes:

Insufficient local computer memory (RAM).

An outdated web browser.

Slow internet connection.

High server load (rare).
Resolution Steps:

o Check System Requirements: Ensure your computer meets the recommended 4GB of RAM.

[1]

o Update Your Browser: Make sure you are using the latest version of Google Chrome or
Mozilla Firefox.

o Clear Browser Cache: Clearing your browser's cache and cookies can sometimes resolve
performance issues.

o Test Internet Speed: Run an internet speed test to confirm your connection meets the
requirements for handling large image data.

e Reduce Concurrent Tabs: Close unnecessary browser tabs and applications to free up
system resources.

Issue 3: Al Analysis Results Not Displaying

Symptoms:

o The Al analysis completes, but no results or overlays are shown on the image.
e An error message related to the Al analysis is displayed.

Possible Causes:

e The tissue type is not yet supported by our current Al modules.
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e Poor image quality (e.g., out-of-focus regions, significant artifacts) may hinder the Al's ability
to process the image.[7]

» The specific analysis module was not correctly selected.
Resolution Steps:

o Confirm Supported Tissue Type: Check our documentation to ensure the tissue type in your
slide is supported by the selected Al analysis module. Medmain's Al can currently determine
tissues of the stomach, colon, breast, lung, and pancreas, as well as cells of the uterine
cervix.[8]

e Assess Image Quality: Review the whole-slide image for any quality issues such as
blurriness or significant staining artifacts that might interfere with the analysis.

e Re-run Analysis: Double-check that you have selected the correct Al module for your
intended analysis and try running the process again.

o Contact Support: If the problem persists, please provide the case ID and a screenshot of the
issue to our support team for further investigation.

Experimental Protocols
Below is a detailed methodology for a common experiment utilizing the Medmain platform.
Experiment: Quantification of Immune Cell Infiltration in Tumor Microenvironment

Objective: To quantify the density of CD8+ T-cells within the tumor microenvironment of breast
cancer biopsies using Medmain's Al-powered platform.

Methodology:

» Slide Preparation: Formalin-fixed, paraffin-embedded (FFPE) breast cancer tissue sections
(4 um thick) are stained with an anti-CD8 antibody using standard immunohistochemistry
(IHC) protocols.

» Whole-Slide Imaging: The stained slides are digitized at 40x magnification using a
compatible whole-slide scanner to generate SVS files.
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o Data Upload: The SVS files are uploaded to the Medmain cloud platform. Associated case
information, such as patient de-identified ID and diagnosis, is also entered.

e Tumor Annotation: A pathologist manually annotates the tumor regions on the whole-slide
images using the platform's drawing tools.

o Al-Assisted Cell Counting: The "Immune Cell Counter" Al module is selected and applied to
the annotated tumor regions. The Al is configured to detect and count CD8+ stained cells.

» Data Export: The quantitative results, including the total number of CD8+ cells and the area
of the annotated region, are exported from the platform as a CSV file.

o Data Analysis: The density of CD8+ cells (cellssfmm?) is calculated for each sample.

Quantitative Data Summary

The following table presents sample data from the experiment described above.

CD8+ Cell Density

Sample ID Tumor Area (mm?) CD8+ Cell Count
(cellsimm?)
BC-001 12.5 6,250 500
BC-002 15.2 9,880 650
BC-003 9.8 3,430 350
BC-004 18.1 14,480 800
Visualizations

Signaling Pathway Diagram
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body-img#technical-support-and-resources-for-medmain-users
https://www.benchchem.com/product/b12812309?utm_src=pdf-custom-synthesis#bc-rfq
https://us.medmain.com/
https://www.landingmed.com/blog/key-issues-and-answers-regarding-whole-slide-imaging.html
https://www.landingmed.com/blog/key-issues-and-answers-regarding-whole-slide-imaging.html
https://medmain.com/products/
https://en.medmain.com/pressrelease/1617/
https://en.medmain.com/
https://www.pathologynews.com/industry-news/behind-the-scenes-of-building-an-ai-algorithm-in-digital-pathology/
https://www.pathologynews.com/industry-news/behind-the-scenes-of-building-an-ai-algorithm-in-digital-pathology/
https://precipoint.com/en/digital-microscopy/5-key-challenges-of-digitizing-pathology-workflows
https://pidport.medmain.com/en/
https://www.benchchem.com/product/b12812309/docs#technical-support-and-resources-for-medmain-users
https://www.benchchem.com/product/b12812309/docs#technical-support-and-resources-for-medmain-users
https://www.benchchem.com/product/b12812309/docs#technical-support-and-resources-for-medmain-users
https://www.benchchem.com/product/b12812309/docs#technical-support-and-resources-for-medmain-users
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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